Cas no 2126177-26-0 (5-(2-methanesulfonylpropan-2-yl)-2H-1,2,3,4-tetrazole)

• Product Name: 5-(2-methanesulfonylpropan-2-yl)-2H-1,2,3,4-tetrazole
• CAS No: 2126177-26-0
• MF: C₅H₁₀N₄O₂S
• MW: 190.223498821259
• CID: 4639360
• Update Time: 2025-10-29

5-(2-methanesulfonylpropan-2-yl)-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole, 5-[1-methyl-1-(methylsulfonyl)ethyl]-
• 5-(2-methanesulfonylpropan-2-yl)-2H-1,2,3,4-tetrazole

• Inchi： 1S/C5H10N4O2S/c1-5(2,12(3,10)11)4-6-8-9-7-4/h1-3H3,(H,6,7,8,9)
• InChI Key： PBZINAWYZOIXGX-UHFFFAOYSA-N
• SMILES： N1=C(C(C)(S(C)(=O)=O)C)N=NN1

Additional information on 5-(2-methanesulfonylpropan-2-yl)-2H-1,2,3,4-tetrazole

Introduction to 5-(2-methanesulfonylpropan-2-yl)-2H-1,2,3,4-tetrazole (CAS No. 2126177-26-0)

The compound 5-(2-methanesulfonylpropan-2-yl)-2H-1,2,3,4-tetrazole (CAS No. 2126177-26-0) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel heterocyclic scaffolds with potential therapeutic applications. This tetrazole derivative, characterized by its methanesulfonylpropan-2-yl substituent, has garnered attention due to its unique structural features and promising biological activities. The tetrazole core is a well-documented pharmacophore in drug discovery, known for its ability to modulate various biological pathways, including enzyme inhibition and receptor binding.

In recent years, the exploration of tetrazole derivatives has expanded considerably, driven by their versatility in forming stable complexes with biological targets. The introduction of the methanesulfonylpropan-2-yl group into the tetrazole framework introduces additional functionalization possibilities, enhancing both the solubility and reactivity of the molecule. This modification has been strategically employed to improve pharmacokinetic properties while maintaining or enhancing biological efficacy. The compound’s molecular structure suggests potential interactions with enzymes and receptors involved in inflammatory responses, making it a valuable candidate for further investigation in therapeutic contexts.

One of the most compelling aspects of 5-(2-methanesulfonylpropan-2-yl)-2H-1,2,3,4-tetrazole is its synthetic accessibility. The presence of the tetrazole ring allows for facile functionalization at multiple positions, enabling chemists to tailor the molecule for specific biological outcomes. Recent advances in synthetic methodologies have made it possible to construct complex derivatives with high precision, opening up new avenues for drug development. The compound’s stability under various conditions further enhances its appeal as a lead candidate for medicinal chemistry programs.

Current research into this compound has revealed intriguing biological profiles that warrant further exploration. Studies indicate that derivatives of this class exhibit inhibitory activity against certain kinases and proteases implicated in diseases such as cancer and inflammation. The methanesulfonylpropan-2-yl moiety appears to play a crucial role in modulating binding affinity and selectivity, suggesting that subtle structural modifications could lead to more potent and selective inhibitors. Additionally, preliminary data suggest potential antimicrobial properties, which could be particularly relevant in addressing rising antibiotic resistance challenges.

The pharmacological evaluation of 5-(2-methanesulfonylpropan-2-yl)-2H-1,2,3,4-tetrazole has been complemented by computational studies aimed at understanding its interactions with biological targets at the molecular level. Molecular docking simulations have provided insights into how the compound binds to its intended receptors or enzymes, highlighting key interaction points that could be optimized for improved efficacy. These computational approaches are increasingly integral to modern drug discovery pipelines, allowing researchers to predict and refine molecular interactions before experimental validation.

From a chemical biology perspective, this compound offers a unique opportunity to study the role of heterocyclic scaffolds in modulating cellular processes. The tetrazole ring is known for its ability to engage with biological systems through various mechanisms, including covalent bonding and non-covalent interactions. The incorporation of the methanesulfonylpropan-2-yl group adds an additional layer of complexity to these interactions, potentially enabling more nuanced control over biological responses. Such structural features are highly sought after in the development of next-generation therapeutics that aim to achieve higher specificity and lower toxicity.

The potential therapeutic applications of 5-(2-methanesulfonylpropan-2-yl)-2H-1,2,3,4-tetrazole are broad and diverse. Given its inhibitory activity against key enzymes and receptors involved in disease pathways, it holds promise for treating conditions ranging from cancer to autoimmune disorders. Furthermore, its structural versatility allows for further derivatization into libraries of compounds that can be screened for optimal biological activity. Such libraries are instrumental in identifying novel lead compounds that can undergo optimization through structure-based drug design approaches.

In conclusion,5-(2-methanesulfonylpropan-2-yl)-2H-1,2,3,4-tetrazole (CAS No. 2126177-26-0) represents a compelling example of how strategic molecular design can yield compounds with significant therapeutic potential. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve,this compound will likely play a pivotal role in advancing therapeutic strategies across multiple disease areas.